

# Raxofelast optimal dosing schedule

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Raxofelast

CAS No.: 128232-14-4

Cat. No.: S541091

[Get Quote](#)

## Raxofelast Dosing & Efficacy Data

The table below summarizes key quantitative findings on **Raxofelast's** effects in a rat model of heart ischemia and reperfusion injury [1].


Parameter	Control Group Results	Raxofelast-Treated Group Results	Dosing Information
Ventricular Fibrillation Incidence	93%	43% (P<0.05)	3 mg/kg, single i.v. dose [1]
Mortality Rate	47%	0% (P<0.05)	3 mg/kg, single i.v. dose [1]
Myocardial Malondialdehyde (MDA)	1.45 ± 0.12 nmol/mg protein	1.04 ± 0.12 nmol/mg protein (P<0.05)	3 mg/kg, administered 1 min before reperfusion [1]
Infarction Size (Necrotic zone mass)	326 ± 32 mg	137 ± 21 mg (P<0.01)	3 x 3 mg/kg, i.v. [1]
Effective Dose Range	---	1 to 10 mg/kg	Single intravenous injection [1]

## Experimental Protocol for Ischemia/Reperfusion Injury

The foundational data for **Raxofelast** comes from a study using male Wistar rats. Here is the detailed methodology you can reference [1]:

- **Animal Model:** Male Wistar rats (330-420 g) were anesthetized with sodium pentobarbital (60 mg kg<sup>-1</sup> i.p.) [1].
- **Surgical Procedure:** A tracheotomy was performed for ventilation. The left coronary artery was isolated, and a sling was placed around it for occlusion [1].
- **Ischemia/Reperfusion Injury:** The coronary artery was occluded for 10 minutes, followed by a 20-minute reperfusion period. Successful occlusion was confirmed by a drop in arterial pressure and alterations in the ECG [1].
- **Dosing Schedules Tested:** The study investigated several timing strategies [1]:
  - **Pre-ischemia dosing:** Administration 5 minutes before occlusion.
  - **Pre-reperfusion dosing:** Administration 1 minute before reperfusion.
  - **Post-reperfusion dosing:** Administration at 0, 1, and 5 minutes after the start of reperfusion.
- **Key Outcome Measures:** The study assessed arrhythmia incidence, mortality, lipid peroxidation (via Malondialdehyde levels), infarction size, ST-segment elevation on ECG, and blood pressure changes [1].

The following workflow diagram illustrates the core experimental procedure from this study:



[Click to download full resolution via product page](#)

## Frequently Asked Questions for Researchers

**Q1: What is the most effective timing for Raxofelast administration?** While administration 5 minutes before ischemia showed strong effects, the most effective timing for reducing arrhythmias and mortality was

**1 minute before reperfusion** [1]. Significant protective effects were also observed when it was administered up to 5 minutes after the start of reperfusion.

**Q2: What is the proposed mechanism of action for Raxofelast?** **Raxofelast** is an N-hydroxyguanidine compound. Its cardioprotective effects are discussed in relation to its ability to function as an **electron acceptor at the xanthine oxidase enzyme**. This action can potentially reduce the generation of oxygen-centered free radicals, which are a major factor in reperfusion injury [1].

**Q3: Are there any specific exclusion criteria used in the study?** Yes, the original study excluded data from analysis if any of the following occurred: arrhythmias prior to coronary occlusion, mean arterial pressure below 60 mmHg prior to occlusion, or severe arrhythmias/atrioventricular block during the first 5 minutes of ischemia [1].

## Important Technical Notes for Your Research

- **Clinical Translation:** Please note that the provided data is from a 1999 preclinical animal study. **Raxofelast** is not currently an FDA-approved drug, and no recent clinical trials were identified in the search results [1] [2].
- **Mechanism Consideration:** A 2025 review on synthetic antioxidants highlights that the therapeutic benefits of many compounds are sometimes mediated by non-antioxidant mechanisms. Confirming the primary mechanism of action is an important step in drug development [3] [4].

### *Need Custom Synthesis?*

*Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.*

## References

1. Cardioprotective effects of N-hydroxyguanidine PR5 in ... [pmc.ncbi.nlm.nih.gov]
2. Vitamin E and wound healing: an evidence-based review - PMC [pmc.ncbi.nlm.nih.gov]
3. Synthetic and semi-synthetic antioxidants in medicine and ... [pmc.ncbi.nlm.nih.gov]
4. Synthetic and semi-synthetic antioxidants in medicine and ... [frontiersin.org]

To cite this document: Smolecule. [Raxofelast optimal dosing schedule]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b541091#raxofelast-optimal-dosing-schedule>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)